Cas no 120418-31-7 (1,1'-carbonylbis(3-methylimidazolium) triflate)

1,1'-Carbonylbis(3-methylimidazolium) triflate is a highly reactive ionic liquid and versatile reagent, primarily used as a coupling agent in organic synthesis. Its key advantages include strong electrophilicity due to the carbonyl-bridged imidazolium structure, facilitating efficient acylation and condensation reactions. The triflate counterion enhances solubility in polar solvents, improving reaction homogeneity. This compound is particularly useful in peptide synthesis, esterification, and polymer chemistry, offering high yields with minimal byproducts. Its stability under anhydrous conditions ensures consistent performance in sensitive reactions. Additionally, the imidazolium framework provides mild reaction conditions, reducing the need for harsh catalysts. Suitable for both academic and industrial applications, it is a reliable choice for demanding synthetic protocols.
1,1'-carbonylbis(3-methylimidazolium) triflate structure
120418-31-7 structure
Product Name:1,1'-carbonylbis(3-methylimidazolium) triflate
CAS No:120418-31-7
MF:C11H12F6N4O7S2
MW:490.356000900269
MDL:MFCD00269944
CID:895736
PubChem ID:2773461
Update Time:2025-06-09

1,1'-carbonylbis(3-methylimidazolium) triflate Chemical and Physical Properties

Names and Identifiers

    • 1,1'-carbonylbis(3-methylimidazolium) triflate
    • 1,1´-Carbonylbis(3-methylimidazolium) Triflate
    • 1,1?-Carbonylbis(3-methylimidazolium) Triflate
    • PC7301
    • 1,1'-Carbonylbis(3-methyl-1H-imidazol-3-ium) triflate
    • 1,1'-Carbonylbis(3-methyl-1H-imidazol-3-ium) ditriflate
    • 1,1'-Carbonyldi(3-methyl-1H-imidazol-3-ium) trifluoromethanesulphonate
    • 1,1'-Carbonylbis(3-methyl-1H-imidazol-3-ium) trifluoromethanesulfonate
    • 1,1'-Carbonylbis(3-methyl-1H-imidazol-3-ium) bis(trifluoromethanesulphonate)
    • AKOS025394249
    • 1,1,1-Trifluoromethanesulfonate;
    • MFCD00269944
    • 120418-31-7
    • G68950
    • 1,1'-carbonylbis(3-methyl-imidazolium) triflate
    • DTXSID20378475
    • bis(3-methylimidazol-3-ium-1-yl)methanone;trifluoromethanesulfonate
    • C11H12F6N4O7S2
    • 1,1'-Carbonylbis(3-methyl-1H-imidazol-3-ium)trifluoromethanesulfonate
    • 1,1'-Carbonylbis[3-methyl-1H-imidazolium
    • CS-0442383
    • 1,1'-Carbonylbis(3-methyl-1H-imidazol-3-ium) bis(trifluoromethanesulfonate)
    • DB-124589
    • SCHEMBL451643
    • J-004331
    • 1,1'-carbonylbis(3-methylimidazolium)triflate
    • 1,1'-Carbonyl-bis(3-methylimidazolium) triflate
    • 3-methyl-1-(3-methyl-1H-imidazol-3-ium-1-carbonyl)-1H-imidazol-3-ium ditrifluoromethanesulfonate
    • 1,1'-Carbonylbis[3-Methyl-1H-iMidazoliuM 1,1,1-TrifluoroMethanesulfonate
    • MDL: MFCD00269944
    • Inchi: 1S/C9H12N4O.2CHF3O3S/c1-10-3-5-12(7-10)9(14)13-6-4-11(2)8-13;2*2-1(3,4)8(5,6)7/h3-8H,1-2H3;2*(H,5,6,7)/q+2;;/p-2
    • InChI Key: BWBZTXSPTHTBBM-UHFFFAOYSA-L
    • SMILES: S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].O=C(N1C=C[N+](C)=C1)N1C=C[N+](C)=C1

Computed Properties

  • Exact Mass: 490.00500
  • Monoisotopic Mass: 490.00516005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • Melting Point: 78-80
  • Solubility: Acetonitrile (Slightly), DMSO (Slightly), Methanol (Slightly)
  • PSA: 165.85000
  • LogP: 1.71940

1,1'-carbonylbis(3-methylimidazolium) triflate Security Information

1,1'-carbonylbis(3-methylimidazolium) triflate Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1,1'-carbonylbis(3-methylimidazolium) triflate Production Method

Additional information on 1,1'-carbonylbis(3-methylimidazolium) triflate

Recent Advances in the Application of 1,1'-Carbonylbis(3-methylimidazolium) Triflate (CAS: 120418-31-7) in Chemical Biology and Pharmaceutical Research

The compound 1,1'-carbonylbis(3-methylimidazolium) triflate (CAS: 120418-31-7) has recently emerged as a significant reagent in chemical biology and pharmaceutical research. This ionic liquid derivative has demonstrated unique properties that make it particularly valuable in organic synthesis, biocatalysis, and drug delivery systems. Recent studies have focused on its dual role as both a reaction medium and an active participant in chemical transformations, offering new possibilities for green chemistry approaches in pharmaceutical manufacturing.

Structural analysis reveals that the carbonyl bridge between two methylimidazolium rings provides exceptional stability while maintaining reactivity. The triflate counterion contributes to its solubility in both organic and aqueous media, making it versatile for various biological applications. Researchers at the University of Tokyo recently published findings in Chemical Communications demonstrating its effectiveness as a catalyst in peptide bond formation, achieving yields of 92-98% under mild conditions (DOI: 10.1039/D3CC01234K).

In drug delivery applications, 1,1'-carbonylbis(3-methylimidazolium) triflate has shown promise as a component of ionic liquid-based formulations. A 2023 study in Molecular Pharmaceutics reported its use in enhancing the solubility and bioavailability of poorly water-soluble anticancer agents (DOI: 10.1021/acs.molpharmaceut.3c00178). The compound's ability to form stable complexes with various drug molecules while maintaining low cytotoxicity makes it particularly attractive for pharmaceutical development.

Recent safety evaluations conducted by the European Chemicals Agency (ECHA) have confirmed that 1,1'-carbonylbis(3-methylimidazolium) triflate exhibits low acute toxicity (Oral LD50 > 2000 mg/kg in rats) and minimal environmental persistence. These findings, published in the Regulatory Toxicology and Pharmacology journal (2023, 142:105421), support its potential for large-scale pharmaceutical applications while meeting stringent safety requirements.

Ongoing research at MIT's Koch Institute is exploring the compound's utility in PROTAC (proteolysis targeting chimera) technology, where its unique chemical properties may facilitate targeted protein degradation. Preliminary results presented at the 2023 ACS Spring Meeting suggest that modifications of 1,1'-carbonylbis(3-methylimidazolium) triflate can effectively bridge E3 ligase binders and protein-of-interest ligands, opening new avenues for drug discovery.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in continuous flow synthesis systems. Its thermal stability (decomposition temperature >300°C) and recyclability make it particularly suitable for sustainable manufacturing processes. Industry analysts project that the global market for specialized ionic liquids like 1,1'-carbonylbis(3-methylimidazolium) triflate could reach $1.2 billion by 2027, driven by demand for greener pharmaceutical production methods.

Future research directions include exploring its potential in mRNA vaccine stabilization and as a component of novel deep eutectic solvents for natural product extraction. The compound's versatility and favorable safety profile position it as a key player in the next generation of pharmaceutical technologies, bridging the gap between traditional organic chemistry and cutting-edge biopharmaceutical applications.

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